Cas no 1804632-04-9 (2-Iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid)

• Product Name: 2-Iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid
• CAS No: 1804632-04-9
• MF: C₉H₄F₆INO₃
• MW: 415.027855873108
• CID: 4836193
• Update Time: 2025-10-17

2-Iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C9H4F6INO3/c10-8(11,12)3-1-5(20-9(13,14)15)4(2-6(18)19)17-7(3)16/h1H,2H2,(H,18,19)
• InChI Key： ALPVXSNACFPBFK-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C=C(C(CC(=O)O)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.1
• Topological Polar Surface Area: 59.4

Additional information on 2-Iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid

Introduction to 2-Iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1804632-04-9)

2-Iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1804632-04-9) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential in the development of novel therapeutic agents. The presence of iodine, trifluoromethoxy, and trifluoromethyl groups imparts distinctive properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of 2-Iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid is C₁₁H₆F₇INO₃, and its molecular weight is 397.07 g/mol. The compound is a white crystalline solid with a melting point of approximately 150°C. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for use in various chemical reactions and biological assays.

2-Iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid has been extensively studied for its potential as a building block in the synthesis of drugs targeting specific biological pathways. Recent research has highlighted its utility in the development of inhibitors for enzymes involved in cancer and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are key targets in cancer therapy.

The trifluoromethoxy and trifluoromethyl groups present in the molecule contribute to its high lipophilicity and metabolic stability, which are crucial properties for drug candidates. These groups also enhance the compound's ability to cross biological membranes, facilitating its delivery to target sites within cells. Additionally, the iodine substituent provides a handle for further functionalization, enabling the synthesis of a wide range of derivatives with diverse biological activities.

In the context of medicinal chemistry, 2-Iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid has been explored as a scaffold for the design of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through enzymatic or chemical processes. The ability to modify the carboxylic acid group at the 6-position of the pyridine ring allows for the introduction of various prodrug moieties, enhancing the compound's pharmacokinetic properties and reducing potential side effects.

The synthesis of 2-Iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid typically involves multi-step procedures that include halogenation, fluorination, and functional group transformations. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For example, a study published in Organic Letters reported a palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of the final product.

In addition to its applications in drug discovery, 2-Iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid has also been investigated for its potential as a labeling agent in imaging studies. The iodine substituent can be radiolabeled with isotopes such as iodine-125 or iodine-131, making it useful for positron emission tomography (PET) and single-photon emission computed tomography (SPECT) imaging. This application is particularly relevant for monitoring drug distribution and metabolism in vivo.

The safety profile of 2-Iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid has been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations, with minimal toxicity observed in both in vitro and in vivo models. However, as with any chemical compound, appropriate handling and storage precautions should be followed to ensure safety.

In conclusion, 2-Iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1804632-04-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore new applications and derivatives of this compound, further expanding its utility in the field.